Cas no 62500-66-7 (Benzoic acid, 4,4'-[(6-ethoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-)

• Product Name: Benzoic acid, 4,4'-[(6-ethoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
• CAS No: 62500-66-7
• MF: C₁₉H₁₅N₃O₇
• MW: 397.338304758072
• CID: 442520
• PubChem ID: 1095095
• Update Time: 2025-04-19

Benzoic acid, 4,4'-[(6-ethoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4,4'-[(6-ethoxy-1,3,5-triazine-2,4-diyl)bis(oxy)]bis-
• 4-[[4-(4-carboxyphenoxy)-6-ethoxy-1,3,5-triazin-2-yl]oxy]benzoic acid
• DTXSID20360259
• 62500-66-7
• AKOS000545177
• Oprea1_200543
• Oprea1_571859

• Inchi： 1S/C19H15N3O7/c1-2-27-17-20-18(28-13-7-3-11(4-8-13)15(23)24)22-19(21-17)29-14-9-5-12(6-10-14)16(25)26/h3-10H,2H2,1H3,(H,23,24)(H,25,26)
• InChI Key： WRZLNUAMMYFEMM-UHFFFAOYSA-N
• SMILES： O(C1N=C(N=C(N=1)OC1C=CC(C(=O)O)=CC=1)OCC)C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 397.09105
• Monoisotopic Mass: 397.091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 504
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 141Ų

Experimental Properties

• PSA: 140.96
• LogP: 3.4